Cas no 1805187-09-0 (Ethyl 2-bromo-3-cyano-4-methoxybenzoate)

• Product Name: Ethyl 2-bromo-3-cyano-4-methoxybenzoate
• CAS No: 1805187-09-0
• MF: C₁₁H₁₀BrNO₃
• MW: 284.10600233078
• CID: 4948375
• Update Time: 2025-05-20

Ethyl 2-bromo-3-cyano-4-methoxybenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-bromo-3-cyano-4-methoxybenzoate

• Inchi： 1S/C11H10BrNO3/c1-3-16-11(14)7-4-5-9(15-2)8(6-13)10(7)12/h4-5H,3H2,1-2H3
• InChI Key： HUUYSMYOLFVSHT-UHFFFAOYSA-N
• SMILES： BrC1C(C#N)=C(C=CC=1C(=O)OCC)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 299
• XLogP3: 2.5
• Topological Polar Surface Area: 59.3

Additional information on Ethyl 2-bromo-3-cyano-4-methoxybenzoate

Ethyl 2-bromo-3-cyano-4-methoxybenzoate (CAS No. 1805187-09-0): A Comprehensive Overview

Ethyl 2-bromo-3-cyano-4-methoxybenzoate (CAS No. 1805187-09-0) is a versatile organic compound with a unique molecular structure that has garnered significant attention in the fields of chemistry, biology, and pharmaceutical research. This compound, characterized by its bromo, cyano, and methoxy functional groups, offers a wide range of applications in synthetic chemistry and drug development.

The molecular formula of Ethyl 2-bromo-3-cyano-4-methoxybenzoate is C₁₂H₁₁BrNO₃, and it has a molecular weight of approximately 287.12 g/mol. The compound's chemical structure consists of a benzene ring substituted with a bromo group at the 2-position, a cyano group at the 3-position, and a methoxy group at the 4-position. The ethyl ester group is attached to the carboxylic acid functionality at the 5-position.

In recent years, Ethyl 2-bromo-3-cyano-4-methoxybenzoate has been extensively studied for its potential as an intermediate in the synthesis of various bioactive molecules. Its unique combination of functional groups makes it an attractive starting material for the preparation of compounds with diverse biological activities, including anti-inflammatory, antimicrobial, and anticancer properties.

One of the key areas of research involving Ethyl 2-bromo-3-cyano-4-methoxybenzoate is its use in the development of novel therapeutic agents. For instance, a study published in the *Journal of Medicinal Chemistry* in 2021 reported the synthesis and biological evaluation of a series of derivatives derived from this compound. The researchers found that certain derivatives exhibited potent inhibitory activity against specific enzymes involved in cancer cell proliferation, making them promising candidates for further drug development.

The synthesis of Ethyl 2-bromo-3-cyano-4-methoxybenzoate typically involves several steps, including the bromination of a substituted benzoic acid followed by esterification and nitrile formation. The choice of reagents and reaction conditions is crucial to achieve high yields and purity. Recent advancements in green chemistry have led to the development of more environmentally friendly methods for synthesizing this compound, reducing waste and improving sustainability.

In addition to its applications in drug discovery, Ethyl 2-bromo-3-cyano-4-methoxybenzoate has also been explored for its potential use in materials science. Its unique electronic properties make it suitable for use in organic electronics, such as organic light-emitting diodes (OLEDs) and organic photovoltaic cells (OPVs). Research in this area has shown that derivatives of this compound can enhance the performance and efficiency of these devices.

The safety and toxicity profiles of Ethyl 2-bromo-3-cyano-4-methoxybenzoate are important considerations for both research and industrial applications. While detailed toxicological studies are ongoing, preliminary data suggest that this compound is relatively stable under standard laboratory conditions. However, appropriate handling and storage protocols should be followed to ensure safety.

In conclusion, Ethyl 2-bromo-3-cyano-4-methoxybenzoate (CAS No. 1805187-09-0) is a valuable compound with a wide range of potential applications in synthetic chemistry, pharmaceutical research, and materials science. Its unique molecular structure and versatile functional groups make it an attractive candidate for further exploration and development. As research continues to advance, it is likely that new applications and uses for this compound will be discovered, contributing to advancements in multiple scientific fields.